Cas no 1421490-73-4 (3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide)

• Product Name: 3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide
• CAS No: 1421490-73-4
• MF: C₂₀H₂₀N₆O₃
• MW: 392.411203384399
• CID: 5977301
• PubChem ID: 71790002
• Update Time: 2025-10-29

3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide
• 3-(6-methylpyridazin-3-yl)oxy-N-(2-morpholin-4-ylpyrimidin-5-yl)benzamide
• 3-((6-methylpyridazin-3-yl)oxy)-N-(2-morpholinopyrimidin-5-yl)benzamide
• F6222-0270
• VU0537602-1
• AKOS024539843
• 1421490-73-4
• 3-[(6-METHYLPYRIDAZIN-3-YL)OXY]-N-[2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]BENZAMIDE

• Inchi： 1S/C20H20N6O3/c1-14-5-6-18(25-24-14)29-17-4-2-3-15(11-17)19(27)23-16-12-21-20(22-13-16)26-7-9-28-10-8-26/h2-6,11-13H,7-10H2,1H3,(H,23,27)
• InChI Key： NGFURDOXVUXBRY-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCOCC2)N=C1)(=O)C1=CC=CC(OC2=NN=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 392.15968852g/mol
• Monoisotopic Mass: 392.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Additional information on 3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide

Introduction to 3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide (CAS No. 1421490-73-4) and Its Emerging Applications in Chemical Biology

3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide, identified by the CAS number 1421490-73-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of heterocyclic derivatives characterized by a benzamide core linked to a pyrimidine scaffold, further functionalized with pyridazine and morpholine moieties. The presence of these nitrogen-containing heterocycles imparts distinct electronic and steric properties, making it a promising candidate for various biological assays and drug discovery initiatives.

The compound's structural architecture is meticulously designed to interact with biological targets through multiple binding sites. The 6-methylpyridazine moiety at the 3-position of the benzamide ring contributes to its solubility and bioavailability, while the morpholin-4-yl group at the 2-position of the pyrimidine ring enhances its binding affinity to specific protein targets. Such structural features are critical in modulating pharmacokinetic profiles and improving therapeutic efficacy. Recent studies have highlighted the potential of this compound as a scaffold for developing novel inhibitors targeting enzymes involved in cancer metabolism and inflammation.

In the realm of oncology research, 3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide has been investigated for its ability to disrupt metabolic pathways that are aberrantly activated in tumor cells. Specifically, preclinical studies suggest that this compound may inhibit key enzymes such as AMPK (AMP kinase) and mTOR (mechanistic target of rapamycin), which play pivotal roles in energy homeostasis and cell proliferation. By modulating these pathways, the compound exhibits potential as an anti-cancer agent, particularly in addressing drug-resistant phenotypes. The benzamide moiety, in particular, has been shown to enhance binding interactions with ATP-binding sites in metabolic enzymes, further reinforcing its therapeutic promise.

Furthermore, the morpholin-4-yl substituent in the pyrimidine ring contributes to the compound's ability to engage with ATP pockets in kinases and other enzyme targets. This interaction is critical for designing small molecules that can selectively inhibit aberrant signaling cascades associated with diseases such as cancer and autoimmune disorders. Emerging research indicates that derivatives of this compound may exhibit immunomodulatory effects by interacting with Janus kinases (JAKs), which are central mediators of inflammatory responses. Such findings underscore the versatility of this molecular scaffold in addressing multiple disease mechanisms.

The synthesis of 3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-yl)pyrimidin-5-ylbenzamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, condensation processes, and functional group transformations that introduce the pyridazine and morpholine moieties into the core structure. Advances in catalytic methods have enabled more efficient synthesis routes, reducing both reaction times and environmental impact. These improvements are essential for scaling up production while maintaining compliance with Good Manufacturing Practices (GMP).

The pharmacological profile of this compound has been evaluated through high-throughput screening (HTS) campaigns targeting a diverse panel of disease-relevant proteins. Initial results demonstrate strong binding affinity for several kinases and metabolic enzymes, suggesting broad therapeutic applications. Computational modeling studies have further validated these findings by predicting favorable binding interactions between the compound's pharmacophores and target residues. These insights have guided medicinal chemists in optimizing analogs with enhanced potency and selectivity.

In recent years, there has been growing interest in leveraging computational chemistry tools to accelerate drug discovery efforts involving complex molecules like 3-(6-methylpyridazin-3-yl)oxy-N-2-(morpholin-4-ylyl)pyrimidin5 -y1benzamide. Techniques such as molecular dynamics simulations, quantum mechanical calculations, and machine learning-based virtual screening have enabled researchers to predict physicochemical properties and assess binding affinities with high accuracy. Such methodologies complement traditional experimental approaches by providing rapid insights into molecular interactions, thereby expediting the identification of lead compounds for further development.

The potential therapeutic applications of this compound extend beyond oncology into other areas such as neurodegenerative diseases and infectious disorders. Preliminary studies suggest that derivatives may interact with neurotransmitter receptors or viral proteases, offering new avenues for therapeutic intervention. For instance, modifications to the benzamide or pyridazine moieties could enhance penetration through blood-brain barriers or improve resistance profiles against drug-resistant pathogens. These possibilities highlight the need for continued exploration of this molecular scaffold.

Regulatory considerations play a crucial role in advancing compounds like 3-(6-methylpyridazin -3 -y1 oxy-N -2 -(morpholin -4 -y1 ) pyrimidin -5 -y1benzamide into clinical development pipelines. Compliance with international guidelines ensures that safety margins are adequately addressed before human testing can commence. Preclinical toxicology studies have begun to assess potential side effects associated with chronic exposure or high-dose administration scenarios; however, more comprehensive data will be required before regulatory submissions can be made.

The future direction for research on this compound includes expanding synthetic methodologies to produce libraries of analogs for systematic screening programs aimed at identifying optimized derivatives with improved pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in translating laboratory findings into tangible therapeutic advances that address unmet medical needs worldwide.